BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Improving cybersecurity infrastructure for
research data.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Technical Support Center: Securing Research
Data

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) to help researchers, scientists, and drug development professionals improve
the cybersecurity infrastructure protecting their valuable research data.

Troubleshooting Guides

This section addresses common issues encountered during research experiments with a focus
on data security.

Issue: | need to travel with sensitive research data on my laptop. How can | protect it from
unauthorized access if the device is lost or stolen?

Solution:

You should enable full-disk encryption on your laptop. This renders the data unreadable without
the correct password or recovery key.

e For Windows: Use BitLocker. You can find this in Settings > Update & Security > Device
Encryption.[1]
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e For macOS: Use FileVault. This is located in System Preferences > Security & Privacy >
FileVault.[1]

It is also crucial to set a strong password for your device and enable a screen lock that
activates after a short period of inactivity (e.g., 10 minutes).[1]

Issue: | am collaborating with researchers from another institution and need to transfer a large
dataset containing sensitive information. What is a secure method for this transfer?

Solution:

Using the Secure File Transfer Protocol (SFTP) is a robust and secure method for transferring
files over a network.[2][3][4] SFTP encrypts both the commands and the data being transferred,
protecting it from interception.[2][3]

To use SFTP, you will need an SFTP client application and the server address, username, and
password for the receiving institution's SFTP server. The standard port for SFTP is 22.[3]

Issue: | am concerned about unauthorized access to our lab's shared network drive where we
store all our experimental data.

Solution:
Implementing a combination of access control and regular monitoring is key.

e Principle of Least Privilege: Ensure that researchers only have access to the specific data
they need for their work.

e Strong Passwords: Enforce the use of strong, unique passwords for all user accounts with
access to the network drive.

o Regularly Review Access: Periodically review who has access to sensitive data and remove
permissions for those who no longer require it.

o Enable Logging: If possible, enable logging on the network drive to track file access and
modifications. This can help in identifying unauthorized activity.
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Issue: | think my computer containing research data has been infected with malware. What
should | do?

Solution:

Follow your institution's incident response plan immediately. If one is not readily available, take
the following steps:

e Disconnect from the network: Immediately disconnect your computer from the internet and
any local networks to prevent the malware from spreading.

e Do not turn off the device: This can lead to the loss of volatile memory which may be crucial
for a forensic investigation.

e Report the incident: Contact your institution's IT or information security department to report
the suspected infection. Provide them with as much detail as possible about what you
observed.

e Do not attempt to remove the malware yourself: This can sometimes cause more damage or
alert the attacker. Wait for instructions from the IT security team.

Frequently Asked Questions (FAQs)

Data Management & Security

e QI1: What is the first step | should take to secure my research data? Al: The first step is data
classification. You need to understand the sensitivity of your data to determine the
appropriate level of protection.[5][6] Data can generally be categorized as public, internal,
confidential, or restricted.[7]

e Q2: How can | securely store my research data? A2: Use encrypted storage solutions. This
can include encrypted hard drives, secure cloud storage services, or university-provided
secure servers.[8] It is also recommended to create regular backups of your data and store
them in multiple secure locations.[9]

» Q3: What are the best practices for creating strong passwords? A3: A strong password
should be long (at least 12-15 characters), and include a mix of uppercase and lowercase
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letters, numbers, and symbols. Avoid using easily guessable information like your name or
birthdate. Consider using a passphrase, which is a sequence of words that is easy for you to
remember but difficult for others to guess.

Collaboration & Data Sharing

e Q4: Is it safe to share research data via email? A4: Email is generally not a secure method
for transferring sensitive research data unless the files are encrypted and password-
protected.[8] For an added layer of security, the password should be shared through a
separate communication channel, such as a phone call or a different messaging app.[10]

e Q5: What is a Data Use Agreement (DUA) and when do | need one? A5: A Data Use
Agreement is a contractual document that governs the sharing of data between
organizations. You typically need a DUA when sharing data that is subject to privacy
regulations or that contains confidential information. The DUA will outline how the data can
be used, who can access it, and the security measures that must be in place to protect it.

Cyber Threats

e Q6: What is phishing and how can | avoid it? A6: Phishing is a type of social engineering
attack where an attacker sends a fraudulent message designed to trick a person into
revealing sensitive information or to deploy malicious software. Be wary of unsolicited
emails, especially those that create a sense of urgency or ask for personal information.
Always verify the sender's email address and hover over links to see the actual destination
before clicking.

e Q7: What is ransomware? A7: Ransomware is a type of malicious software that encrypts
your files, making them inaccessible. The attacker then demands a ransom payment in
exchange for the decryption key. Regularly backing up your data to a separate, offline
location is one of the best defenses against ransomware.

Quantitative Data on Cybersecurity Threats in
Research and Pharmaceuticals

The following tables summarize key statistics on cybersecurity incidents in the research and
pharmaceutical sectors.
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Cybersecurity Threat
Statistics in the
Pharmaceutical Industry

Valuel/Percentage

Source

Average total cost of a data
breach in 2023

$4.82 million

[11]

Rank among industries for

data breach costs

3rd highest

[11]

Increase in phishing and
business email compromise
attacks in 2018

149%

[5]

Percentage of pharmaceutical
organizations with at least one

exposed database (2021)

92%

[7]

Percentage of pharmaceutical
organizations with at least one
exposed remote access
platform (2021)

99%

[7]

General Cybersecurity
Breach Statistics

Value/Percentage

Source

Businesses experiencing some

form of cyber attack in the last 50% [1]
12 months (UK, 2024)
Most common type of breach o

Phishing [1]
or attack
Healthcare data breaches

707

reported in 2022 (US)

Increase in ransomware
attacks on US healthcare

organizations (2020)

Cost $20.8 billion

[2]
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Experimental Protocols

This section provides detailed methodologies for key cybersecurity experiments and
procedures.

Protocol 1: Data Classification

Objective: To categorize research data based on its sensitivity to apply appropriate security
controls.

Methodology:
 Inventory Data: Identify and list all research data you collect, store, and process.

o Define Classification Levels: Establish clear data classification levels. A common framework
includes:

o Public: Data that can be freely shared.

o Internal: Data for internal use only, with limited negative impact if disclosed.

o Confidential: Sensitive data that could cause moderate harm if disclosed.

o Restricted: Highly sensitive data that could cause severe harm if disclosed.[7]

» Classify Your Data: Assign each data set to one of the defined classification levels based on
its content and potential impact if compromised.[5]

e Document Classification: Record the classification level for each dataset. This will inform the
required security measures for storage, transmission, and access.[5]

Protocol 2: Encrypting a Portable Storage Device using
BitLocker (Windows)

Objective: To encrypt a USB drive or external hard drive to protect data at rest.

Methodology:
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Connect the Device: Plug the portable storage device into your Windows computer.
Open File Explorer: Navigate to "This PC" to see the connected drives.

Turn on BitLocker: Right-click on the portable drive you wish to encrypt and select "Turn on
BitLocker".[11]

Choose Unlocking Method: Select "Use a password to unlock the drive" and enter a strong
password twice.[11]

Save Recovery Key: Choose a method to save your recovery key. This is crucial for
accessing your data if you forget your password. You can save it to your Microsoft account, a
file, or print it.

Choose Encryption Scope: Select whether to encrypt only the used disk space or the entire
drive. For new drives, encrypting used space is faster. For drives already in use, encrypting
the entire drive is more secure.

Choose Encryption Mode: Select "Compatible mode" for drives you will use with older
versions of Windows.

Start Encryption: Click "Start encrypting”. The process may take some time depending on the
size of the drive.[11]

Protocol 3: Implementing Two-Factor Authentication
(2FA)

Objective: To add an extra layer of security to your accounts beyond just a password.
Methodology:

» Select an Authentication App: Download a reputable authenticator app on your smartphone,
such as Google Authenticator or Microsoft Authenticator.

e Access Account Security Settings: Log in to the account you want to secure and navigate to
the security settings. Look for an option related to "Two-Factor Authentication,” "2FA," or
"Login Verification."
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o Enable 2FA: Choose to enable 2FA and select the authenticator app method.

e Scan the QR Code: The website will display a QR code. Open your authenticator app and
use it to scan this code.[12]

» Enter the Verification Code: The authenticator app will generate a 6-digit time-sensitive code.
Enter this code on the website to verify the setup.[12]

e Save Recovery Codes: The service will likely provide you with backup or recovery codes.
Save these in a secure location. They can be used to access your account if you lose your
phone.
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Caption: A diagram illustrating the steps of a typical phishing attack.

Experimental Workflow for Secure Data Transfer
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Caption: Workflow for securely transferring research data using SFTP.
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Caption: The logical flow of phases in a cybersecurity incident response plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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